Cas no 34165-07-6 (7-Methyl-3-nitroimidazo1,2-apyridine)

• Product Name: 7-Methyl-3-nitroimidazo1,2-apyridine
• CAS No: 34165-07-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD00179132
• CID: 54201
• PubChem ID: 327953
• Update Time: 2025-06-11

7-Methyl-3-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-3-nitroimidazo[1,2-a]pyridine
• 7-methyl-3-nitro-imidazo[1,2-a]pyridine
• AC1L71KK
• ACMC-209i5j
• CTK4H1846
• Maybridge1_008987
• MixCom3_000122
• NSC305201
• Oprea1_705090
• CS-0081099
• A875087
• CCG-42213
• SR-01000632228-1
• AKOS006344760
• BS-23454
• DTXSID20316594
• MFCD00179132
• D74284
• 34165-07-6
• 7-methyl-3-nitroH-imidazo[1,2-a]pyridine
• NSC-305201
• CHEBI:183671
• 7-Methyl-3-nitroimidazo1,2-apyridine

• MDL： MFCD00179132
• Inchi： 1S/C8H7N3O2/c1-6-2-3-10-7(4-6)9-5-8(10)11(12)13/h2-5H,1H3
• InChI Key： ZOAYHVZFPBPFJI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C=C(C)C=CN21)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• PSA: 63.12000
• LogP: 2.07410

Additional information on 7-Methyl-3-nitroimidazo1,2-apyridine

Comprehensive Overview of 7-Methyl-3-nitroimidazo[1,2-a]pyridine (CAS No. 34165-07-6)

7-Methyl-3-nitroimidazo[1,2-a]pyridine (CAS No. 34165-07-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitroimidazole derivative is characterized by its unique molecular structure, combining a pyridine ring with an imidazole moiety, which enhances its reactivity and potential applications. The presence of a methyl group at the 7-position and a nitro group at the 3-position contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitroimidazole-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in 7-Methyl-3-nitroimidazo[1,2-a]pyridine for its potential role in developing novel antimicrobial and antiparasitic agents. With the rise of antibiotic resistance, compounds like this are being explored for their efficacy against resistant strains. Its mechanism of action, often involving redox cycling and DNA interaction, aligns with current trends in targeting microbial metabolism.

The synthesis of CAS No. 34165-07-6 typically involves multi-step reactions, including cyclization and nitration processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently searched by chemists seeking efficient protocols for heterocyclic compound preparation. The compound’s stability under various pH conditions also makes it suitable for formulation studies, a topic of interest in pharmaceutical development forums.

From an industrial perspective, 7-Methyl-3-nitroimidazo[1,2-a]pyridine is often discussed in the context of green chemistry. Companies are increasingly adopting solvent-free or low-toxicity synthetic routes to align with environmental regulations. This aligns with the growing popularity of searches like "sustainable synthesis of nitroimidazoles" or "eco-friendly heterocyclic chemistry." Analytical characterization via HPLC, NMR, and mass spectrometry ensures compliance with quality standards, another frequently queried topic among quality control professionals.

Beyond pharmaceuticals, this compound has niche applications in material science, particularly in the design of organic semiconductors and photocatalysts. Its electron-withdrawing nitro group and aromatic system make it a candidate for optoelectronic devices, a hot topic in renewable energy research. Patent databases reveal ongoing investigations into its use in OLEDs (organic light-emitting diodes), reflecting broader industry trends toward energy-efficient technologies.

Safety data for CAS 34165-07-6 emphasizes standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as high-risk, its handling guidelines are commonly searched by new researchers in organic chemistry. Regulatory status varies by region, but it generally falls under general industrial chemicals, with detailed SDS (Safety Data Sheet) documentation available for compliance purposes.

In summary, 7-Methyl-3-nitroimidazo[1,2-a]pyridine represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its relevance to contemporary challenges like drug resistance and sustainable synthesis ensures continued academic and industrial interest. As research progresses, this compound may unlock further innovations in both therapeutic and technological domains.